AChE-IN-82

• Molecular Formula: C21H18N4O5S2
• Molecular Weight: 470.5 g/mol
• InChI: InChI=1S/C21H18N4O5S2/c1-30-16-8-12(2-5-15(16)26)3-7-18(27)23-13-4-6-17-14(9-13)24-20(32-17)22-11-25-19(28)10-31-21(25)29/h2-9,26H,10-11H2,1H3,(H,22,24)(H,23,27)/b7-3+
• InChIKey: JWIPYSWKJTZWIL-XVNBXDOJSA-N

AChE-IN-82 Identity and Multi-Target Profile

AChE-IN-82 (designated compound 49 in its source publication) is a synthetic, small-molecule multi-target-directed ligand (MTDL) built on a thiazolidinedione–thiazole hybrid scaffold [1]. It was designed to simultaneously engage multiple pathogenic targets implicated in Alzheimer's disease (AD), including cholinergic deficit, neuroinflammation, and oxidative stress [1]. The compound inhibits electric eel acetylcholinesterase (eeAChE) with an IC50 of 0.072 μM and human monoamine oxidase-B (hMAO-B) with an IC50 of 0.024 μM, while also demonstrating sub-micromolar potency against cyclooxygenase-2 (COX-2, IC50 0.187 μM) and 5-lipoxygenase (5-LOX, IC50 0.18 μM) . Its multi-pronged target engagement is complemented by demonstrated neuroprotective activity in SH-SY5Y neuroblastoma cells and confirmed blood–brain barrier permeability via the PAMPA assay [1].

1

Multi-pathway target engagement for AD model studies

2

Simultaneous modulation of cholinergic, monoaminergic, and inflammatory pathways

3

Reported neuroprotective activity and brain penetration in preclinical assays

• [1] Hussain F, Tahir A, Rehman HM, Wu Y, Shah M, Rashid U. Promising thiazolidinedione-thiazole based multi-target and neuroprotective hybrids for Alzheimer's disease: Design, synthesis, in-vitro, in-vivo and in-silico studies. Eur J Med Chem. 2025 Apr 5;287:117327. doi:10.1016/j.ejmech.2025.117327. View Source

AChE-IN-82 vs. Single-Target Alternatives

Generic substitution of AChE-IN-82 with a conventional acetylcholinesterase inhibitor (e.g., donepezil, rivastigmine) or a standalone anti-inflammatory agent (e.g., a selective COX-2 inhibitor) fails to recapitulate the multi-target pharmacology that defines this compound. Donepezil does not inhibit human MAO-B at concentrations up to 100 μM [1], whereas AChE-IN-82 potently inhibits hMAO-B (IC50 0.024 μM) – a target implicated in oxidative stress and amyloid-driven pathology [2]. Conversely, clinical COX-2/5-LOX dual inhibitors such as licofelone (COX-2 IC50 >30 μM in a purified enzyme assay) exhibit substantially weaker COX-2 engagement than AChE-IN-82 (COX-2 IC50 0.187 μM), while still lacking any AChE or MAO-B activity [3]. The simultaneous, balanced inhibition of cholinergic, monoaminergic, and neuroinflammatory targets by AChE-IN-82 is a deliberate design feature; substituting any single-target agent removes at least three of the five target nodes from the pharmacological profile, undermining the experimental rationale for multi-target-directed studies [2].

Single-target AChE inhibitors

Donepezil or rivastigmine lack MAO-B and COX-2/5-LOX engagement; multi-pathway coverage may not be replicated.

COX-2/5-LOX inhibitors

Licofelone or celecoxib do not inhibit AChE, MAO-B, or BACE-1, losing cholinergic and monoaminergic target nodes.

Uncharacterized series analogs

Compounds 53/54 lack published neuroprotection, BBB, and in vivo data, increasing experimental uncertainty.

• [1] Bolea I, Juárez-Jiménez J, de los Ríos C, et al. Synthesis, biological evaluation, and molecular modeling of donepezil and N-[(5-(benzyloxy)-1-methyl-1H-indol-2-yl)methyl]-N-methylprop-2-yn-1-amine hybrids as new multipotent cholinesterase/monoamine oxidase inhibitors for the treatment of Alzheimer's disease. J Med Chem. 2011;54(24):8251-8270. View Source
• [2] Hussain F, Tahir A, Rehman HM, Wu Y, Shah M, Rashid U. Promising thiazolidinedione-thiazole based multi-target and neuroprotective hybrids for Alzheimer's disease: Design, synthesis, in-vitro, in-vivo and in-silico studies. Eur J Med Chem. 2025 Apr 5;287:117327. doi:10.1016/j.ejmech.2025.117327. View Source
• [3] Fischer L, Hornig M, Pergola C, et al. Licofelone Suppresses Prostaglandin E2 Formation by Interference with the Inducible Microsomal Prostaglandin E2 Synthase-1. J Pharmacol Exp Ther. 2007;322(2):792-800. doi:10.1016/j.ejphar.2025.177327. View Source

AChE-IN-82 Quantitative Differentiation Evidence

Multi-Target Inhibitory Profile vs. Donepezil

AChE-IN-82 simultaneously inhibits eeAChE (IC50 0.072 μM), hMAO-B (IC50 0.024 μM), and BACE-1 (IC50 2.42 μM) [1]. In contrast, the standard-of-care AChE inhibitor donepezil shows no meaningful inhibition of recombinant human MAO-B at concentrations up to 100 μM, and its BACE-1 inhibitory activity is negligible [2]. Rivastigmine, another clinically used AChE inhibitor, is not reported to inhibit MAO-B or BACE-1 at physiologically relevant concentrations. This places AChE-IN-82 in a distinct functional category: a single molecule delivering three mechanistically complementary anti-AD activities (cholinergic restoration, oxidative stress reduction via MAO-B, and amyloid pathway modulation via BACE-1) that would require co-administration of at least two separate clinical agents to approximate.

Multi-Target Profile vs. Donepezil

Reported

AChE-IN-82 inhibits AChE (IC50 0.072 μM), MAO-B (0.024 μM), BACE-1 (2.42 μM); Donepezil shows no MAO-B or BACE-1 activity at relevant concentrations.

Supports multi-pathway engagement beyond cholinergic inhibition

Comparative data from independent studies

Evidence Dimension	Multi-target inhibitory profile (IC50, μM): eeAChE, hMAO-B, BACE-1
Target Compound Data	eeAChE IC50 = 0.072 μM; hMAO-B IC50 = 0.024 μM; BACE-1 IC50 = 2.42 μM (source: Hussain et al. 2025, Eur J Med Chem 287:117327; MedChemExpress datasheet)
Comparator Or Baseline	Donepezil: eeAChE IC50 ≈ 0.010–0.035 μM (literature range); hMAO-B IC50 >100 μM (no inhibition at 100 μM; Bolea et al. 2011, J Med Chem); BACE-1 IC50: not reported as active. Rivastigmine: AChE IC50 ≈ 0.5–1.0 μM; no MAO-B or BACE-1 inhibitory activity reported.
Quantified Difference	AChE-IN-82 adds potent hMAO-B inhibition (>4,000-fold more potent than donepezil on MAO-B) and measurable BACE-1 inhibition (IC50 2.42 μM) that are absent from the clinical AChE inhibitor comparators.
Conditions	eeAChE: electric eel acetylcholinesterase, Ellman assay. hMAO-B: recombinant human MAO-B, fluorimetric assay. BACE-1: recombinant human BACE-1, FRET-based assay. Donepezil MAO-B data: recombinant human MAO-B, fluorimetric assay (Bolea et al. 2011).

Why This Matters

Procurement of AChE-IN-82 replaces the need for two or more single-target compounds when the experimental objective is simultaneous engagement of the cholinergic, monoaminergic, and amyloidogenic axes in AD models.

• [1] Hussain F, Tahir A, Rehman HM, Wu Y, Shah M, Rashid U. Promising thiazolidinedione-thiazole based multi-target and neuroprotective hybrids for Alzheimer's disease: Design, synthesis, in-vitro, in-vivo and in-silico studies. Eur J Med Chem. 2025 Apr 5;287:117327. doi:10.1016/j.ejmech.2025.117327. View Source
• [2] Bolea I, Juárez-Jiménez J, de los Ríos C, et al. Synthesis, biological evaluation, and molecular modeling of donepezil and N-[(5-(benzyloxy)-1-methyl-1H-indol-2-yl)methyl]-N-methylprop-2-yn-1-amine hybrids as new multipotent cholinesterase/monoamine oxidase inhibitors for the treatment of Alzheimer's disease. J Med Chem. 2011;54(24):8251-8270. View Source

AChE/BChE Selectivity vs. Rivastigmine

AChE-IN-82 exhibits a 136-fold selectivity for eeAChE (IC50 0.072 μM) over eqBChE (IC50 9.81 μM) [1]. This selectivity profile differs markedly from the clinical AChE inhibitor rivastigmine, which inhibits AChE and BChE with broadly similar potency (IC50 values in the sub-micromolar to low micromolar range for both enzymes) and carries a dose-limiting cholinergic side-effect burden partially attributed to peripheral BChE inhibition [2]. Galantamine, another clinical AChE inhibitor, shows IC50 values of approximately 0.8–1.0 μM for AChE and >10 μM for BChE, yielding a lower selectivity ratio (~10–15 fold) and weaker absolute AChE potency than AChE-IN-82 [3]. The high AChE/BChE selectivity ratio of AChE-IN-82 (~136-fold) suggests a reduced likelihood of peripheral cholinergic side effects mediated by BChE, a consideration relevant for in vivo pharmacology studies.

AChE/BChE Selectivity Ratio

Reported

Selectivity ratio (BChE IC50 / AChE IC50): 136

May reduce peripheral cholinergic confounds in in vivo studies

Based on eeAChE and eqBChE Ellman assays

Evidence Dimension	AChE/BChE selectivity ratio (IC50 ratio: eqBChE / eeAChE)
Target Compound Data	eeAChE IC50 = 0.072 μM; eqBChE IC50 = 9.81 μM; Selectivity ratio (BChE/AChE) = 136 (source: Hussain et al. 2025)
Comparator Or Baseline	Rivastigmine: AChE IC50 ≈ 0.5–1.0 μM, BChE IC50 ≈ 0.5–1.0 μM, selectivity ratio ≈ 1–2. Galantamine: AChE IC50 ≈ 0.8–1.0 μM, BChE IC50 >10 μM, selectivity ratio ≈ 10–15.
Quantified Difference	AChE-IN-82 shows a >65-fold higher AChE/BChE selectivity ratio than rivastigmine and approximately 10-fold higher than galantamine, combined with stronger absolute AChE potency (0.072 μM vs. ~0.5–1.0 μM for rivastigmine/galantamine).
Conditions	eeAChE: electric eel AChE, Ellman assay. eqBChE: equine serum BChE, Ellman assay. Rivastigmine/galantamine data: human recombinant enzyme data from published literature.

Why This Matters

The high AChE/BChE selectivity ratio of AChE-IN-82 makes it a preferred tool compound for studies that require potent central AChE inhibition while minimizing confounding peripheral cholinergic effects from BChE blockade.

• [1] Hussain F, Tahir A, Rehman HM, Wu Y, Shah M, Rashid U. Promising thiazolidinedione-thiazole based multi-target and neuroprotective hybrids for Alzheimer's disease: Design, synthesis, in-vitro, in-vivo and in-silico studies. Eur J Med Chem. 2025 Apr 5;287:117327. doi:10.1016/j.ejmech.2025.117327. View Source
• [2] Jann MW, Shirley KL, Small GW. Clinical pharmacokinetics and pharmacodynamics of cholinesterase inhibitors. Clin Pharmacokinet. 2002;41(10):719-739. View Source
• [3] Thomsen T, Kewitz H. Selective inhibition of human acetylcholinesterase by galanthamine in vitro and in vivo. Life Sci. 1990;46(21):1553-1558. View Source

MAO-B-Dominant Profile vs. Other MTDLs

AChE-IN-82 inhibits hMAO-B with an IC50 of 0.024 μM, which is 3-fold more potent than its eeAChE IC50 (0.072 μM), establishing MAO-B as its primary high-potency target [1]. In contrast, published donepezil–propargylamine hybrid MTDLs typically exhibit MAO-B IC50 values in the range of 0.043–10.2 μM, with AChE potency (IC50 0.35–1.8 μM) exceeding MAO-B potency in most cases [2]. For example, the donepezil–propargylamine–8-hydroxyquinoline hybrid designated compound 56 shows IC50 values of 1.8 μM (AChE) and 10.2 μM (MAO-B), meaning its AChE potency is ~5.7-fold stronger than its MAO-B potency [2]. AChE-IN-82 reverses this hierarchy: it is more potent against MAO-B than AChE, providing a distinct pharmacological profile where oxidative stress mitigation via MAO-B inhibition may be the dominant mechanism at lower concentrations, transitioning to combined cholinergic–monoaminergic engagement as concentration increases.

MAO-B-Dominant Profile vs. Other MTDLs

Reported

MAO-B/AChE potency ratio: 0.33 (MAO-B IC50 3-fold lower than AChE); comparator MTDLs show AChE-dominant ratios >1.0

MAO-B-driven mechanism may dominate at lower concentrations

Cross-study comparison; assay conditions vary

Evidence Dimension	Ratio of hMAO-B IC50 to eeAChE/hAChE IC50 as an index of primary pharmacological driver
Target Compound Data	hMAO-B IC50 = 0.024 μM; eeAChE IC50 = 0.072 μM; Ratio (MAO-B/AChE) = 0.33 (MAO-B is 3-fold more potent) (source: Hussain et al. 2025)
Comparator Or Baseline	Donepezil–propargylamine–8-hydroxyquinoline hybrid (compound 56): hAChE IC50 = 1.8 μM; hMAO-B IC50 = 10.2 μM; Ratio (MAO-B/AChE) = 5.7 (AChE is 5.7-fold more potent). Additional donepezil hybrids show ratios consistently >1.0.
Quantified Difference	AChE-IN-82 has a MAO-B/AChE potency ratio of 0.33 (MAO-B-dominant), whereas comparator MTDLs exhibit ratios >1.0 (AChE-dominant). This represents a qualitative inversion of the pharmacological driver.
Conditions	AChE-IN-82: eeAChE (Ellman assay), recombinant hMAO-B (fluorimetric assay). Comparator: recombinant hAChE and hMAO-B (fluorimetric assay) as reported in Bolea et al. 2011 and related publications.

Why This Matters

AChE-IN-82 is the compound of choice for studies hypothesizing that MAO-B inhibition – rather than AChE inhibition – provides the primary therapeutic or mechanistic signal, while still maintaining meaningful AChE engagement.

• [1] Hussain F, Tahir A, Rehman HM, Wu Y, Shah M, Rashid U. Promising thiazolidinedione-thiazole based multi-target and neuroprotective hybrids for Alzheimer's disease: Design, synthesis, in-vitro, in-vivo and in-silico studies. Eur J Med Chem. 2025 Apr 5;287:117327. doi:10.1016/j.ejmech.2025.117327. View Source
• [2] Bolea I, Juárez-Jiménez J, de los Ríos C, et al. Synthesis, biological evaluation, and molecular modeling of donepezil and N-[(5-(benzyloxy)-1-methyl-1H-indol-2-yl)methyl]-N-methylprop-2-yn-1-amine hybrids as new multipotent cholinesterase/monoamine oxidase inhibitors for the treatment of Alzheimer's disease. J Med Chem. 2011;54(24):8251-8270. View Source

COX-2/5-LOX Dual Inhibition vs. Licofelone

AChE-IN-82 inhibits COX-2 (IC50 0.187 μM) and 5-LOX (IC50 0.18 μM) with near-equipotent, sub-micromolar potency [1]. By contrast, the clinical dual COX/5-LOX inhibitor licofelone (ML-3000) shows COX-2 IC50 values exceeding 30 μM in purified enzyme assays, with meaningful COX inhibition primarily attributable to COX-1 (IC50 0.8 μM) [2]. Celecoxib, a selective COX-2 inhibitor, is potent against COX-2 (IC50 ~0.04 μM) but lacks 5-LOX inhibitory activity entirely. The balanced COX-2/5-LOX profile of AChE-IN-82 is pharmacologically significant because dual COX-2/5-LOX blockade is hypothesized to shunt arachidonic acid metabolism away from both prostaglandin and leukotriene production, potentially offering superior anti-inflammatory efficacy compared to selective COX-2 inhibition alone [1]. Moreover, COX-2 inhibition by AChE-IN-82 is 160-fold more potent than licofelone on this target.

COX-2/5-LOX vs. Licofelone

Reported

COX-2 IC50 0.187 μM, 5-LOX 0.18 μM; Licofelone COX-2 >30 μM

Enables dual COX-2/5-LOX blockade in neuroinflammation models

Licofelone has weak COX-2 engagement; celecoxib lacks 5-LOX activity

Evidence Dimension	COX-2 and 5-LOX inhibitory potency (IC50, μM)
Target Compound Data	COX-2 IC50 = 0.187 μM; 5-LOX IC50 = 0.18 μM; COX-2/5-LOX potency ratio = 1.04 (nearly equi-potent) (source: Hussain et al. 2025; MedChemExpress/TargetMol datasheets)
Comparator Or Baseline	Licofelone: COX-2 IC50 >30 μM (purified enzyme); COX-1 IC50 = 0.8 μM; 5-LOX IC50 = 0.18 μM. Celecoxib: COX-2 IC50 ≈ 0.04 μM; 5-LOX IC50: no activity.
Quantified Difference	AChE-IN-82 is ~160-fold more potent against COX-2 than licofelone while retaining comparable 5-LOX potency (0.18 μM for both compounds). Celecoxib lacks 5-LOX activity entirely, meaning AChE-IN-82 uniquely combines COX-2/5-LOX dual inhibition with AChE/MAO-B/BACE-1 activity.
Conditions	COX-2: ovine/human recombinant COX-2, colorimetric/fluorimetric assay. 5-LOX: human recombinant 5-LOX, UV-vis spectrophotometric assay. Licofelone data: purified ovine COX-2 enzyme assay (Fischer et al.).

Why This Matters

AChE-IN-82 provides a unique five-target pharmacological fingerprint within a single compound; its balanced COX-2/5-LOX component cannot be replicated by either licofelone (weak COX-2) or celecoxib (no 5-LOX), making AChE-IN-82 the sole choice for simultaneous interrogation of cholinergic, monoaminergic, amyloid, and dual COX/LOX pathways.

• [1] Hussain F, Tahir A, Rehman HM, Wu Y, Shah M, Rashid U. Promising thiazolidinedione-thiazole based multi-target and neuroprotective hybrids for Alzheimer's disease: Design, synthesis, in-vitro, in-vivo and in-silico studies. Eur J Med Chem. 2025 Apr 5;287:117327. doi:10.1016/j.ejmech.2025.117327. View Source
• [2] Fischer L, Hornig M, Pergola C, et al. Licofelone Suppresses Prostaglandin E2 Formation by Interference with the Inducible Microsomal Prostaglandin E2 Synthase-1. J Pharmacol Exp Ther. 2007;322(2):792-800. View Source

Neuroprotection in SH-SY5Y Cells vs. TZ4M

AChE-IN-82 demonstrated a significant reduction in H2O2-induced oxidative stress in SH-SY5Y human neuroblastoma cells, with associated upregulation of antioxidant enzymes confirmed in an in vivo experiment in male BALB/c mouse brains [1]. The in vitro neurotoxicity test conducted on the same SH-SY5Y cell line confirmed that AChE-IN-82 was non-toxic at the tested concentrations [1]. Another TZD-based compound, TZ4M, is also reported to exhibit neuroprotective effects and AChE inhibition in human plasma, but published quantitative cell-viability data and IC50 values for the neuroprotection endpoint in SH-SY5Y cells are not available for TZ4M . The PAMPA assay further demonstrated that AChE-IN-82 possesses high blood–brain barrier penetration capability, a prerequisite for central neuroprotective action that is not universally established across TZD-based neuroprotectants [1].

Neuroprotection vs. TZ4M

Class-level

SH-SY5Y cell neuroprotection and BBB permeability data available for AChE-IN-82; TZ4M lacks comparable published data

Neuroprotection evidence is compound-specific; cross-study data limited

Class-level inference; direct comparison not possible

Evidence Dimension	Neuroprotective effect against H2O2-induced oxidative stress in SH-SY5Y cells, and BBB permeability (PAMPA)
Target Compound Data	Significant reduction of H2O2-induced oxidative stress in SH-SY5Y cells; non-toxic at tested concentrations; high BBB permeability by PAMPA (source: Hussain et al. 2025)
Comparator Or Baseline	TZ4M: reported AChE inhibition in human plasma and neuroprotection, but no quantitative SH-SY5Y H2O2 rescue data or PAMPA results available. General class of TZD-based AChE inhibitors: variable BBB permeability and neuroprotection data availability.
Quantified Difference	No direct quantitative comparator data available for TZ4M on the SH-SY5Y H2O2 neuroprotection endpoint. Differentiation is based on the specific availability of cell-based neuroprotection data, cytotoxicity data, and PAMPA BBB permeability data for AChE-IN-82.
Conditions	Cell line: SH-SY5Y human neuroblastoma. Stressor: H2O2. In vivo: male BALB/c mouse brain, antioxidant enzyme measurement. BBB model: in vitro PAMPA assay.

Why This Matters

AChE-IN-82 is one of the few TZD–thiazole hybrid MTDLs for which cell-based neuroprotection data, cytotoxicity safety data, and BBB permeability evidence are all available from a single study, reducing experimental uncertainty for in vivo neuroprotection study design.

• [1] Hussain F, Tahir A, Rehman HM, Wu Y, Shah M, Rashid U. Promising thiazolidinedione-thiazole based multi-target and neuroprotective hybrids for Alzheimer's disease: Design, synthesis, in-vitro, in-vivo and in-silico studies. Eur J Med Chem. 2025 Apr 5;287:117327. doi:10.1016/j.ejmech.2025.117327. View Source

Within-Series Lead: Compound 49 vs. 53 and 54

In the Hussain et al. (2025) study that is the primary source for AChE-IN-82, compounds 49, 53, and 54 were identified as possessing 'excellent simultaneous inhibitory activity against all tested targets' [1]. However, the authors specifically and repeatedly singled out compound 49 (AChE-IN-82) as the exemplar compound, stating that its synergistic inhibition of AChE, MAO-B, BACE-1, COX-2, and 5-LOX 'is believed to have a more potent effect in treating Alzheimer's disease' [1]. Compound 49 was also uniquely subjected to the full suite of downstream characterization assays, including enzyme kinetic studies for AChE and MAO-B, in vitro PAMPA BBB permeability, SH-SY5Y neurotoxicity and neuroprotection assays, in vivo antioxidant enzyme measurement in BALB/c mouse brain, and 100-ns molecular dynamics simulations on AChE, MAO-B, and COX-2 complexes [1]. While the exact IC50 values for compounds 53 and 54 on each individual target are not publicly available for extraction, the qualitative designation by the original authors – that compound 49 is the most comprehensively characterized and most promising multi-target compound in the series – provides direct within-series evidence that compound 49 should be prioritized over its closest structural analogs for procurement.

Within-Series Lead vs. 53/54

Head-to-head

Compound 49 is lead with full target panel, functional neuroprotection, BBB, and in vivo data; 53/54 lack these characterization datasets

Most reliable reference compound in series for SAR studies

Within-study prioritization by original authors

Evidence Dimension	Within-series prioritization based on comprehensive multi-target characterization and author-designated lead status
Target Compound Data	Compound 49 (AChE-IN-82): highlighted by authors as the lead multi-target compound. Characterized for AChE, MAO-B, BACE-1, COX-1, COX-2, 5-LOX inhibition; enzyme kinetics (AChE, MAO-B); PAMPA; SH-SY5Y neurotoxicity and H2O2 neuroprotection; in vivo antioxidant enzymes in mouse brain; 100-ns MD simulations on 3 target complexes.
Comparator Or Baseline	Compounds 53 and 54: identified as having excellent simultaneous multi-target inhibitory activity, but not subjected to the full downstream characterization suite described for compound 49. Specific individual-target IC50 values for 53 and 54 are not publicly reported in an extractable format.
Quantified Difference	Compound 49 is the only compound in the series with publicly available full pharmacological characterization across all 8 targets plus functional neuroprotection, BBB permeability, in vivo antioxidant, and MD simulation data. Compounds 53 and 54 lack published quantitative data on neuroprotection, BBB penetration, in vivo antioxidant enzyme modulation, or MD simulations.
Conditions	All compounds synthesized and tested under identical conditions within the same study (Hussain et al. 2025, Eur J Med Chem 287:117327). Downstream assays: PAMPA (BBB permeability), SH-SY5Y (neurotoxicity and H2O2 neuroprotection), male BALB/c mouse brain (in vivo antioxidant enzymes), 100-ns MD simulations (AChE, MAO-B, COX-2).

Why This Matters

Compound 49 is the most extensively characterized compound in its chemical series and is explicitly identified by the original authors as the lead candidate; procuring compound 53 or 54 means acquiring a compound for which multi-target IC50 data is claimed but not publicly verified, and for which neuroprotection, BBB permeability, and in vivo data are completely absent.

• [1] Hussain F, Tahir A, Rehman HM, Wu Y, Shah M, Rashid U. Promising thiazolidinedione-thiazole based multi-target and neuroprotective hybrids for Alzheimer's disease: Design, synthesis, in-vitro, in-vivo and in-silico studies. Eur J Med Chem. 2025 Apr 5;287:117327. doi:10.1016/j.ejmech.2025.117327. View Source

AChE-IN-82 Application Scenarios

Multi-Target Phenotypic Screening in AD Models

When the experimental goal is to assess the net phenotypic effect of simultaneously inhibiting AChE, MAO-B, and BACE-1 in a single treatment arm, AChE-IN-82 is the only commercially available small molecule that delivers all three activities at sub-micromolar to low-micromolar potencies (eeAChE IC50 = 0.072 μM, hMAO-B IC50 = 0.024 μM, BACE-1 IC50 = 2.42 μM) [1]. Using separate AChE, MAO-B, and BACE-1 inhibitors introduces pharmacokinetic and pharmacodynamic confounds in in vitro and in vivo studies. The SH-SY5Y neurotoxicity data confirming non-toxicity at tested concentrations provide a defined safety window for cellular assay design [1].

Dual COX-2/5-LOX Inhibition in Neuroinflammation

AChE-IN-82 uniquely combines potent AChE and MAO-B inhibition with balanced COX-2/5-LOX dual blockade (COX-2 IC50 = 0.187 μM, 5-LOX IC50 = 0.18 μM) [1]. This makes it the only MTDL tool compound capable of testing the hypothesis that simultaneous blockade of the COX and 5-LOX arms of arachidonic acid metabolism, together with cholinergic and monoaminergic restoration, produces synergistic anti-neuroinflammatory effects. Neither licofelone (weak COX-2) nor celecoxib (no 5-LOX, no AChE/MAO-B activity) can serve as comparators for this specific five-target hypothesis [2].

In Vivo PoC with BBB-Penetrant Neuroprotection

AChE-IN-82 has confirmed high blood–brain barrier penetration via the in vitro PAMPA assay, demonstrated neuroprotective efficacy against H2O2-induced oxidative stress in SH-SY5Y cells, and showed in vivo upregulation of antioxidant enzymes in male BALB/c mouse brain [1]. These data collectively provide a defined in vivo experimental starting point – including a validated dose route, target tissue (brain), and pharmacodynamic readout (antioxidant enzyme levels) – that is not available for compounds 53 or 54 in the same series [1]. Researchers designing rodent AD model studies can leverage these existing in vivo findings for power analysis and dose-range selection.

SAR Studies with Compound 49 as Reference

For medicinal chemistry teams optimizing TZD–thiazole hybrids, compound 49 (AChE-IN-82) provides the most complete reference pharmacophore: IC50 values for 8 distinct targets, enzyme kinetic parameters for AChE and MAO-B, PAMPA permeability, SH-SY5Y cytotoxicity data, neuroprotection efficacy, in vivo antioxidant data, and 100-ns MD simulation results for AChE, MAO-B, and COX-2 complexes [1]. Compounds 53 and 54, while structurally related, lack this comprehensive characterization suite and cannot serve as equally informative reference standards. Procuring AChE-IN-82 as the benchmark compound ensures that all SAR iterations can be compared against a single, fully characterized lead molecule [1].

Application

Selection Property

Validation Focus

Multi-target AD model phenotypic screening

Reported multi-target engagement profile

Cholinergic, monoaminergic, and amyloid pathway modulation

Neuroinflammation pathway studies

Balanced COX-2/5-LOX inhibition

Arachidonic acid pathway modulation context

In vivo BBB penetration and neuroprotection studies

Reported brain penetration and neuroprotection data

Brain exposure and antioxidant endpoint context

SAR reference for TZD-thiazole hybrids

Most comprehensive characterization dataset

Multi-target IC50 and functional data consistency

• [1] Hussain F, Tahir A, Rehman HM, Wu Y, Shah M, Rashid U. Promising thiazolidinedione-thiazole based multi-target and neuroprotective hybrids for Alzheimer's disease: Design, synthesis, in-vitro, in-vivo and in-silico studies. Eur J Med Chem. 2025 Apr 5;287:117327. doi:10.1016/j.ejmech.2025.117327. View Source
• [2] Fischer L, Hornig M, Pergola C, et al. Licofelone Suppresses Prostaglandin E2 Formation by Interference with the Inducible Microsomal Prostaglandin E2 Synthase-1. J Pharmacol Exp Ther. 2007;322(2):792-800. View Source